![molecular formula C12H16CuN6O4 B077661 Copper Histidine CAS No. 12561-67-0](/img/structure/B77661.png)
Copper Histidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Copper histidine is a complex compound that has gained significant attention in the scientific community due to its unique properties and potential applications. It is a coordination compound that consists of copper ions and histidine ligands. This compound has been extensively studied for its use in various scientific research applications, including biochemistry, pharmacology, and medical sciences.
Scientific Research Applications
Copper histidine has several scientific research applications, including its use as a catalyst in biochemical reactions, as a potential anticancer agent, and as a diagnostic tool for various diseases. This compound has been shown to exhibit significant catalytic activity in various biochemical reactions, including the oxidation of organic compounds and the reduction of oxygen. Additionally, this compound has been investigated for its potential as an anticancer agent due to its ability to induce apoptosis in cancer cells. Finally, this compound has been studied as a diagnostic tool for various diseases, including Alzheimer's disease and Parkinson's disease.
Mechanism of Action
The mechanism of action of copper histidine is complex and not fully understood. However, it is believed that this compound exerts its effects by interacting with various enzymes and proteins in the body. This compound has been shown to inhibit the activity of certain enzymes, including angiotensin-converting enzyme (ACE) and tyrosinase. Additionally, this compound has been shown to interact with various proteins, including albumin and transferrin.
Biochemical and Physiological Effects:
This compound has several biochemical and physiological effects, including its ability to scavenge free radicals, regulate gene expression, and modulate immune function. This compound has been shown to scavenge free radicals, which are known to contribute to the development of various diseases, including cancer and cardiovascular disease. Additionally, this compound has been shown to regulate gene expression, which may have potential therapeutic applications. Finally, this compound has been shown to modulate immune function, which may have implications for the treatment of various immune-related disorders.
Advantages and Limitations for Lab Experiments
Copper histidine has several advantages and limitations for lab experiments. One of the advantages of this compound is its ability to act as a catalyst in various biochemical reactions, which can significantly increase the rate of reaction. Additionally, this compound is relatively stable and can be easily synthesized in the lab. However, one of the limitations of this compound is its potential toxicity, which can limit its use in certain applications. Additionally, this compound can be expensive to produce, which may limit its use in large-scale experiments.
Future Directions
There are several future directions for the study of copper histidine. One potential direction is the development of new synthesis methods that are more efficient and cost-effective. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential therapeutic applications. Finally, more studies are needed to investigate the potential toxicity of this compound and its safety profile in humans.
Conclusion:
In conclusion, this compound is a complex compound that has several potential scientific research applications. It can be synthesized using various methods and has several advantages and limitations for lab experiments. Further research is needed to fully understand the mechanism of action of this compound and its potential therapeutic applications. Overall, this compound is a promising compound that has the potential to significantly impact various fields of scientific research.
Synthesis Methods
Copper histidine can be synthesized using various methods, including chemical synthesis and biological synthesis. Chemical synthesis involves the reaction of copper ions with histidine ligands in the presence of a suitable solvent. Biological synthesis, on the other hand, involves the use of living organisms such as bacteria and fungi to produce this compound.
Properties
12561-67-0 | |
Molecular Formula |
C12H16CuN6O4 |
Molecular Weight |
371.84 g/mol |
IUPAC Name |
copper;(2S)-2-amino-3-(1H-imidazol-5-yl)propanoate |
InChI |
InChI=1S/2C6H9N3O2.Cu/c2*7-5(6(10)11)1-4-2-8-3-9-4;/h2*2-3,5H,1,7H2,(H,8,9)(H,10,11);/q;;+2/p-2/t2*5-;/m00./s1 |
InChI Key |
UUYDYUZBCIHUFZ-MDTVQASCSA-L |
Isomeric SMILES |
C1=C(NC=N1)C[C@@H](C(=O)[O-])N.C1=C(NC=N1)C[C@@H](C(=O)[O-])N.[Cu+2] |
SMILES |
C1=C(NC=N1)CC(C(=O)[O-])N.C1=C(NC=N1)CC(C(=O)[O-])N.[Cu+2] |
Canonical SMILES |
C1=C(NC=N1)CC(C(=O)[O-])N.C1=C(NC=N1)CC(C(=O)[O-])N.[Cu+2] |
13870-80-9 12561-67-0 |
|
synonyms |
copper histidine Cu-His histidine, copper(1+) salt (1:1) |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.